Cas no 159-62-6 (Spiro[9H-fluorene-9,9'-[9H]xanthene])

• Product Name: Spiro[9H-fluorene-9,9'-[9H]xanthene]
• CAS No: 159-62-6
• MF: C₂₅H₁₆O
• MW: 332.393946647644
• MDL: MFCD30342412
• CID: 3161921
• PubChem ID: 22015965
• Update Time: 2025-11-03

Spiro[9H-fluorene-9,9'-[9H]xanthene] Chemical and Physical Properties

Names and Identifiers

• Spiro[fluorene-9,9'-xanthene] (6CI,8CI)Ring Parent
• Spiro[9H-fluorene-9,9'-[9H]xanthene]
• SFX
• Spiro[fluorene-9,9'-xanthene]
• Spiro-(fluoren-9,9'-xanthen)
• E76832
• Spiro[9H-fluorene-9,9'-[9H]xanthene]ring parent
• Spiro[fluorene-9,9 inverted exclamation mark -xanthene]
• Spiro[fluorene-9,9''-xanthene]
• 159-62-6
• CS-0187645
• BS-51330
• SY073315
• SCHEMBL5998195
• MFCD30342412

• MDL： MFCD30342412
• Inchi： 1S/C25H16O/c1-3-11-19-17(9-1)18-10-2-4-12-20(18)25(19)21-13-5-7-15-23(21)26-24-16-8-6-14-22(24)25/h1-16H
• InChI Key： QQNLHOMPVNTETJ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C2(C3C=CC=CC1=3)C1C=CC=CC=1C1=CC=CC=C21

Computed Properties

• Exact Mass: 332.120115130g/mol
• Monoisotopic Mass: 332.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 9.2Ų

Spiro[9H-fluorene-9,9'-[9H]xanthene] Security Information

• Safety Instruction： 24/25

Additional information on Spiro[9H-fluorene-9,9'-[9H]xanthene]

Spiro[9H-fluorene-9,9'-[9H]xanthene]: A Comprehensive Overview of CAS No. 159-62-6

Spiro[9H-fluorene-9,9'-[9H]xanthene], also known by its CAS number 159-62-6, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound is characterized by its spirocyclic structure, which consists of a fluorene and a xanthene moiety fused together through a shared carbon atom. The unique structural features of Spiro[9H-fluorene-9,9'-[9H]xanthene] endow it with a range of interesting properties that make it a valuable material for various applications.

In recent years, the study of Spiro[9H-fluorene-9,9'-[9H]xanthene] has been driven by its potential in advanced materials and pharmaceuticals. One of the key areas of interest is its use in organic electronics, particularly in the development of organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The spirocyclic structure provides excellent thermal stability and high photoluminescence efficiency, making it an ideal candidate for these applications. Recent research has shown that Spiro[9H-fluorene-9,9'-[9H]xanthene]-based materials can achieve high efficiency and long operational lifetimes in OLED devices.

Another significant application of Spiro[9H-fluorene-9,9'-[9H]xanthene] is in the field of fluorescence imaging and sensing. The compound exhibits strong fluorescence properties with high quantum yields and good photostability. These characteristics make it an excellent fluorophore for bioimaging applications, where it can be used to label and track biological molecules with high precision. Recent studies have demonstrated the use of Spiro[9H-fluorene-9,9'-[9H]xanthene]-based probes for monitoring cellular processes and detecting specific biomolecules in complex biological environments.

In the pharmaceutical industry, Spiro[9H-fluorene-9,9'-[9H]xanthene] has shown promise as a lead compound for drug discovery. Its unique structural features allow for the design of novel drug candidates with improved pharmacological properties. For example, researchers have explored the use of Spiro[9H-fluorene-9,9'-[9H]xanthene] derivatives as potential anticancer agents due to their ability to selectively target cancer cells and inhibit tumor growth. Additionally, the compound's fluorescence properties make it useful for real-time monitoring of drug delivery and distribution within living systems.

The synthesis of Spiro[9H-fluorene-9,9'-[9H]xanthene] typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For instance, transition-metal-catalyzed coupling reactions have been successfully employed to synthesize Spiro[9H-fluorene-9,9'-[9H]xanthene] with high stereoselectivity and functional group tolerance.

The physical and chemical properties of Spiro[9H-fluorene-9,9'-[9H]xanthene] have been extensively studied to understand its behavior in different environments. It is known to exhibit excellent solubility in common organic solvents such as dichloromethane, toluene, and dimethylformamide (DMF). Its thermal stability allows it to withstand high temperatures without significant degradation, making it suitable for high-temperature processing conditions. The compound also shows good chemical stability under various pH conditions, which is crucial for its use in biological systems.

The spectroscopic properties of Spiro[9H-fluorene-9,9'-[9H]xanthene] have been characterized using techniques such as UV-visible spectroscopy and fluorescence spectroscopy. These studies have revealed that the compound absorbs light in the visible region with strong absorption bands at specific wavelengths. Upon excitation, it emits light with a characteristic emission spectrum that can be tuned by modifying the molecular structure or the environment. This tunability makes it highly versatile for various optical applications.

In conclusion, Spiro[9H-fluorene-9,9'-[9H]xanthene] (CAS No. 159-62-6) is a multifaceted compound with a wide range of applications in advanced materials science and pharmaceutical research. Its unique spirocyclic structure confers it with exceptional thermal stability, photoluminescence efficiency, and chemical stability. Ongoing research continues to uncover new possibilities for this compound, making it an exciting area of study for scientists and engineers alike.